[3-(Dimethylamino)propyl](pyrimidin-5-ylmethyl)amine

• Molecular Formula: C10H18N4
• Molecular Weight: 194.28 g/mol
• IUPAC Name: N',N'-dimethyl-N-(pyrimidin-5-ylmethyl)propane-1,3-diamine
• InChI: InChI=1S/C10H18N4/c1-14(2)5-3-4-11-6-10-7-12-9-13-8-10/h7-9,11H,3-6H2,1-2H3
• InChI Key: WRKFEUXIRDQSLK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNCC1=CN=CN=C1

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Dimethylamino)propylamine typically involves the reaction of pyrimidine derivatives with dimethylaminopropylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and quality control to meet industry standards.

Chemical Reactions Analysis

Types of Reactions

3-(Dimethylamino)propylamine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced derivatives.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve controlled temperatures and pressures to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may yield oxides, while reduction may produce amines.

Scientific Research Applications

3-(Dimethylamino)propylamine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and antiviral properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 3-(Dimethylamino)propylamine involves its interaction with specific molecular targets and pathways within biological systems. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 3-(Dimethylamino)propylamine include other pyrimidine derivatives such as:

• Pyrimidine-5-carboxylic acid
• Pyrimidine-2,4-diamine
• Pyrimidine-4,6-diol

Uniqueness

What sets 3-(Dimethylamino)propylamine apart from these similar compounds is its unique structure, which includes a dimethylamino propyl group attached to the pyrimidine ring. This structural feature may confer specific biological activities and chemical properties that are distinct from other pyrimidine derivatives.